Cas no 1014265-86-1 (3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide)

• Product name: 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide
• CAS No: 1014265-86-1
• MF: C₁₄H₆Cl₄N₄OS
• MW: 420.100636959076
• CID: 5450355
• PubChem ID: 24402053

3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z29468099
• 3,4,5,6-TETRACHLORO-N-[4-(PYRIDIN-2-YL)-1,3-THIAZOL-2-YL]PYRIDINE-2-CARBOXAMIDE
• EN300-18089151
• AKOS000915616
• 1014265-86-1
• 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide

• Inchi： 1S/C14H6Cl4N4OS/c15-8-9(16)11(21-12(18)10(8)17)13(23)22-14-20-7(5-24-14)6-3-1-2-4-19-6/h1-5H,(H,20,22,23)
• InChI Key： LXAHZXJLSGETFF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=NC=CC=C3)=CS2)=O)=NC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 419.898693g/mol
• Monoisotopic Mass: 417.901643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.676±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide

3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide: A Comprehensive Overview

3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide, with the CAS number 1014265-86-1, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features and promising applications in various industries. Recent studies have highlighted its potential as a versatile building block in the synthesis of advanced materials and bioactive molecules.

The molecular structure of 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide comprises a pyridine ring substituted with four chlorine atoms at positions 3, 4, 5, and 6. This substitution pattern imparts significant electronic and steric effects on the molecule, making it highly reactive under certain conditions. The thiazole ring attached to the pyridine carboxamide group further enhances its functional versatility. Researchers have recently explored the use of this compound in the development of novel pharmaceutical agents due to its ability to interact with specific biological targets.

One of the most notable advancements involving this compound is its role in the synthesis of advanced materials for electronic applications. Scientists have demonstrated that 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide can serve as a precursor for the formation of high-performance polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional stability and conductivity, making them ideal candidates for use in next-generation electronic devices.

In addition to its material science applications, this compound has also shown promise in the field of environmental chemistry. Recent studies have focused on its ability to act as a catalyst in the degradation of organic pollutants. By incorporating 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide into catalytic systems, researchers have achieved significant improvements in the efficiency of pollutant removal processes. This development underscores its potential as an eco-friendly solution for addressing environmental challenges.

The synthesis of 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide has been optimized through innovative methodologies that enhance yield and purity. These advancements are particularly relevant for large-scale production purposes. Furthermore, ongoing research is exploring its pharmacokinetic properties to evaluate its suitability as a drug candidate.

In conclusion, 3,4,5,6-Tetrachloro-N-[4-(2-pyridinyl)-2-thiazolyl]-2-pyridinecarboxamide, with CAS number 1014-86-1, represents a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties and recent research breakthroughs position it as a key player in advancing modern science and technology.